Cas no 2098024-97-4 (1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride)

• Product Name: 1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride
• CAS No: 2098024-97-4
• MF: C₁₂H₁₉Cl₂N
• MW: 248.191961526871
• CID: 5727584
• PubChem ID: 86263027
• Update Time: 2025-10-22

1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride
• starbld0032519
• F2167-2086
• AKOS026747707
• 1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine;hydrochloride
• 2098024-97-4

• Inchi： 1S/C12H18ClN.ClH/c1-12(2,3)8-11(14)9-5-4-6-10(13)7-9;/h4-7,11H,8,14H2,1-3H3;1H
• InChI Key： ZZIKNYCYORWIEF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)(N)CC(C)(C)C.Cl

Computed Properties

• Exact Mass: 247.0894550g/mol
• Monoisotopic Mass: 247.0894550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride

Comprehensive Overview of 1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride (CAS No. 2098024-97-4)

The compound 1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride (CAS No. 2098024-97-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key features, including a 3-chlorophenyl group and a 3,3-dimethylbutan-1-amine backbone, which contribute to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its amine hydrochloride derivative, which enhances solubility and stability for experimental use.

In recent years, the demand for chlorophenyl derivatives has surged, driven by their versatility in synthetic chemistry. The 1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine scaffold is often explored for its bioactivity, with studies focusing on its interactions with biological targets. The hydrochloride salt form further improves its applicability in aqueous systems, making it a valuable candidate for formulation development. Users frequently search for "CAS 2098024-97-4 solubility" or "synthesis of 3-chlorophenyl amines," reflecting the compound's relevance in lab-scale and industrial processes.

From an SEO perspective, keywords like "2098024-97-4 supplier" and "1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine HCl uses" are highly searched, indicating commercial and academic interest. The compound’s dimethylbutylamine moiety is also a point of discussion in forums discussing structural analogs. Environmental and regulatory compliance is another hot topic, with queries such as "green synthesis of chlorophenyl amines" gaining traction. This aligns with the global push for sustainable chemistry practices.

Analytical techniques like HPLC and NMR are critical for characterizing 1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride, ensuring purity and consistency. The compound’s chloro-substituted aromatic ring offers electronic effects that influence its reactivity, a subject of interest in mechanistic studies. Researchers often inquire about "stability of amine hydrochlorides" or "CAS 2098024-97-4 MSDS," underscoring the need for detailed safety and handling data.

In conclusion, 1-(3-chlorophenyl)-3,3-dimethylbutan-1-amine hydrochloride (CAS No. 2098024-97-4) represents a multifaceted compound with broad scientific appeal. Its structural features and functional groups make it a valuable tool for innovation across multiple disciplines. By addressing user queries and industry trends, this overview aims to bridge knowledge gaps while optimizing for search visibility.